N-[1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-2-methoxy-N-methylacetamide

• IUPAC Name: N-[1-[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-2-methoxy-N-methylacetamide
• InChI: InChI=1S/C18H19FN6O2/c1-23(17(26)11-27-2)14-9-24(10-14)16-7-6-15-20-21-18(25(15)22-16)12-4-3-5-13(19)8-12/h3-8,14H,9-11H2,1-2H3
• InChI Key: RRGADPSKHZRNJO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2)C(=O)COC
• Molecular Formula: C18H19FN6O2
• Molecular Weight: 370.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The compound contains a triazolo[4,3-b]pyridazine ring, a fluorophenyl group, and an azetidine ring. The exact structure would need to be confirmed through techniques such as NMR and X-ray crystallography.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As with all chemicals, appropriate safety measures should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The development of new compounds with antifungal activities is an important area of research, given the increasing incidence of drug-resistant fungal infections. This compound, with its complex structure and potential biological activity, could be a candidate for further study in this area.